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3-Phenyl-2-(phenylsulfonyl)-1,2-
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CAS No.: 63160-13-4

Cat. No.: B130278

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-sulfonyloxaziridines, particularly 2-(phenylsulfonyl)-3-phenyloxaziridine, commonly known as

the Davis reagent, have emerged as powerful and versatile oxidizing agents in modern organic

synthesis.[1][2] Their stability, ease of handling, and high reactivity towards a wide range of

nucleophiles make them indispensable tools for the stereoselective introduction of oxygen and

other functionalities. This technical guide provides a comprehensive overview of the reactivity

of the Davis reagent with various nucleophiles, focusing on quantitative data, detailed

experimental protocols, and mechanistic insights to aid researchers in the effective application

of this reagent in their synthetic endeavors.

Core Reactivity and Mechanism
The reactivity of the Davis reagent is centered around the electrophilic oxygen atom of the

strained three-membered oxaziridine ring. The electron-withdrawing N-sulfonyl group enhances

the electrophilicity of this oxygen, making it susceptible to attack by a wide array of
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nucleophiles.[3] The general reaction proceeds via a bimolecular nucleophilic substitution

(SN2) mechanism, where the nucleophile attacks the oxygen atom, leading to the transfer of

the oxygen and the formation of a sulfinimine byproduct.[2]

Reactivity with Various Nucleophiles
The Davis reagent exhibits broad reactivity with a diverse range of nucleophilic substrates. The

following sections detail its reactions with key classes of nucleophiles, supported by

quantitative data and experimental protocols.

Enolates (Carbon Nucleophiles)
The α-hydroxylation of carbonyl compounds is one of the most prominent applications of the

Davis reagent.[2] In the presence of a suitable base, ketones, esters, and amides form

enolates, which then act as carbon nucleophiles, attacking the electrophilic oxygen of the Davis

reagent to yield α-hydroxy carbonyl compounds.[1][2]

General Reaction Scheme:
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Carbonyl
Compoun
d

Base Solvent
Temperat
ure (°C)

Yield (%)

Diastereo
meric
Ratio (dr)
/
Enantiom
eric
Excess
(ee)

Referenc
e

2-Methyl-1-

tetralone
NaHMDS THF -78 85 90% de [4]

Propiophe

none
LDA THF -78 92 - [5]

Ethyl 2-

methylprop

anoate

LDA THF -78 88 - [5]

N,N-

Dimethylpr

opanamide

LDA THF -78 75 - [1]

2-Ethyl-

5,8-

dimethoxy-

1-tetralone

LiHMDS THF -78 - 93-94% ee [6]

This protocol is a representative procedure for the asymmetric α-hydroxylation of a ketone

using a chiral Davis reagent, such as (+)-[(8,8-dimethoxycamphoryl)sulfonyl]oxaziridine.

Materials:

Ketone (1.0 mmol)

Anhydrous Tetrahydrofuran (THF) (10 mL)

Lithium Hexamethyldisilazide (LiHMDS) (1.1 mmol, 1.0 M solution in THF)
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(+)-[(8,8-dimethoxycamphoryl)sulfonyl]oxaziridine (1.2 mmol)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under

an argon atmosphere, dissolve the ketone (1.0 mmol) in anhydrous THF (5 mL).

Cool the solution to -78 °C in a dry ice/acetone bath.

Slowly add the LiHMDS solution (1.1 mmol) dropwise to the ketone solution. Stir the mixture

at -78 °C for 1 hour to ensure complete enolate formation.

In a separate flame-dried flask, dissolve the chiral Davis reagent (1.2 mmol) in anhydrous

THF (5 mL).

Add the solution of the Davis reagent to the enolate solution at -78 °C via cannula.

Stir the reaction mixture at -78 °C and monitor the progress by thin-layer chromatography

(TLC).

Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution (10 mL).

Allow the mixture to warm to room temperature.

Extract the aqueous layer with diethyl ether (3 x 20 mL).

Combine the organic extracts, wash with brine (20 mL), and dry over anhydrous MgSO₄.

Filter the solution and concentrate the solvent in vacuo.
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Purify the crude product by silica gel column chromatography to obtain the desired α-hydroxy

ketone.

Determine the enantiomeric excess by chiral HPLC analysis.

Thiolates and Sulfides (Sulfur Nucleophiles)
The Davis reagent is highly effective for the oxidation of sulfur-containing compounds. It

selectively oxidizes sulfides to sulfoxides without over-oxidation to sulfones.[7] Thiolates are

readily oxidized to sulfinates, which can be subsequently alkylated to afford sulfones in high

yields.[8]

General Reaction Schemes:

Sulfide Oxidation:R-S-R' + Davis Reagent → R-S(=O)-R'

Thiolate Oxidation:R-S⁻ + 2 Davis Reagent → R-SO₂⁻ --(R'-X)--> R-SO₂-R'

Thiol Alkylating Agent Yield (%) Reference

Thiophenol Ethyl iodide 85 [8]

4-Methylthiophenol Methyl iodide 91 [8]

4-Chlorothiophenol Benzyl bromide 88 [8]

2-Naphthalenethiol Allyl bromide 82 [8]

4-(Ethylthio)thiophenol Ethyl iodide 71 [8]

This procedure describes the two-step, one-pot synthesis of a sulfone from a thiol via oxidation

with the Davis reagent followed by alkylation.

Materials:

Thiol (1.0 mmol)

Anhydrous Tetrahydrofuran (THF) (10 mL)

n-Butyllithium (1.1 mmol, 2.5 M solution in hexanes)
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Davis Reagent (2.2 mmol)

Alkylating agent (e.g., alkyl halide) (1.2 mmol)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

In a flame-dried round-bottom flask under an argon atmosphere, dissolve the thiol (1.0

mmol) in anhydrous THF (5 mL).

Cool the solution to 0 °C in an ice bath.

Slowly add n-butyllithium (1.1 mmol) dropwise to form the thiolate.

Stir the mixture at 0 °C for 30 minutes.

In a separate flask, dissolve the Davis reagent (2.2 mmol) in anhydrous THF (5 mL).

Add the Davis reagent solution to the thiolate solution at 0 °C.

Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

Add the alkylating agent (1.2 mmol) to the reaction mixture and stir at room temperature

overnight.

Quench the reaction with saturated aqueous NaHCO₃ solution (15 mL).

Extract the aqueous layer with ethyl acetate (3 x 25 mL).

Combine the organic extracts, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.

Filter and concentrate the solvent under reduced pressure.
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Purify the residue by column chromatography on silica gel to yield the sulfone.

Selenides (Selenium Nucleophiles)
Similar to sulfides, selenides are oxidized by the Davis reagent to the corresponding

selenoxides.[2] Chiral Davis reagents have been employed for the asymmetric oxidation of

prochiral selenides, affording optically active selenoxides.[9]

Selenide
Chiral Davis
Reagent

Solvent
Temperatur
e (°C)

ee (%) Reference

Methyl phenyl

selenide

(+)-

[(Camphoryls

ulfonyl)]oxazir

idine

CCl₄ 20 9 [9]

Methyl phenyl

selenide

N-

(Phenylsulfon

yl)(3,3-

dichlorocamp

horyl)oxaziridi

ne

CCl₄ 20 >90 [9]

Ethyl phenyl

selenide

N-

(Phenylsulfon

yl)(3,3-

dichlorocamp

horyl)oxaziridi

ne

CCl₄ 20 >90 [9]

Amines and Amides (Nitrogen Nucleophiles)
The Davis reagent can oxidize amines to hydroxylamines and amine oxides.[2] Secondary

amines are typically oxidized to hydroxylamines.[10]

Alkenes (π-Nucleophiles)
Alkenes can be epoxidized by the Davis reagent, although this reaction often requires elevated

temperatures.[10] The reaction proceeds with syn-stereoselectivity.
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Visualizations
Reaction Pathway for α-Hydroxylation of a Ketone
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Mechanism of Ketone α-Hydroxylation
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Workflow for Asymmetric α-Hydroxylation
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Scope of Davis Reagent Reactivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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